Cas no 2060049-42-3 (1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester)

• Product Name: 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester
• CAS No: 2060049-42-3
• MF: C₁₃H₁₂N₄O₇
• MW: 336.256982803345
• MDL: MFCD30498997
• CID: 5163845
• PubChem ID: 125451206
• Update Time: 2025-10-17

1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester

• MDL： MFCD30498997
• Inchi： 1S/C13H12N4O7/c1-2-24-12(18)5-8-7-14-15(13(8)19)10-4-3-9(16(20)21)6-11(10)17(22)23/h3-4,6-7,14H,2,5H2,1H3
• InChI Key： AFMKKRDEQMSRIU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)C(=O)C(CC(OCC)=O)=CN1

Additional information on 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester

Introduction to 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester (CAS No. 2060049-42-3)

1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester (CAS No. 2060049-42-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, including a pyrazole ring, an acetic acid moiety, and a dinitrophenyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester can be represented as follows: C₁₇H₁₅N₃O₇. The presence of the dinitrophenyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The ethyl ester functionality further adds to its solubility and stability in various solvents, making it suitable for a wide range of experimental conditions.

In recent years, there has been a growing interest in the development of pyrazole-based compounds due to their diverse biological activities. Pyrazoles are known for their anti-inflammatory, anticonvulsant, and anticancer properties. The specific structure of 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester has been shown to exhibit potent inhibitory effects on certain enzymes and receptors, making it a promising lead compound for the development of novel therapeutic agents.

One of the key areas of research involving this compound is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is associated with various diseases such as arthritis, asthma, and cardiovascular disorders. Studies have demonstrated that 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition is believed to be mediated through the modulation of signaling pathways involved in inflammation.

Beyond its anti-inflammatory properties, this compound has also shown promise in cancer research. Cancer is characterized by uncontrolled cell growth and proliferation, which can be driven by various molecular mechanisms. Research has indicated that 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity makes it a potential candidate for the development of targeted cancer therapies.

The pharmacokinetic properties of 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its biological activities, the synthesis of 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving condensation reactions and esterification steps. The ability to synthesize this compound efficiently is essential for its large-scale production and subsequent clinical evaluation.

Clinical trials are an essential step in the drug development process. While preclinical studies have provided promising results for 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester, further investigation is needed to assess its safety and efficacy in human subjects. Phase I trials are typically conducted to evaluate the compound's safety profile and determine appropriate dosing regimens. Subsequent Phase II and III trials will focus on assessing its therapeutic effects in specific disease conditions.

The potential applications of 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester extend beyond traditional pharmaceuticals. It may also find use in other areas such as agrochemicals and materials science. For example, its ability to inhibit certain enzymes could make it useful as a herbicide or fungicide in agricultural settings.

In conclusion, 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-5-oxo-, ethyl ester (CAS No. 2060049-42-3) is a multifaceted compound with significant potential in various fields of research and application. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds promise for contributing to new therapeutic strategies and innovative solutions in medicine and beyond.